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Compound of Interest

Compound Name: 2,2-Dipropylvaleronitrile

CAS No.: 5340-48-7

Cat. No.: B045198

Get Quote

Executive Summary & Molecule Profile
2,2-Dipropylvaleronitrile (CAS: 5340-48-7), also known as Tripropylacetonitrile, is a highly

lipophilic aliphatic nitrile. While often encountered as a structural analog or impurity in the

synthesis of Valproic Acid (VPA) and its derivatives, its specific physicochemical properties

demand a safety protocol distinct from standard organic solvents.

Unlike simple nitriles (e.g., acetonitrile), DPVN possesses three propyl chains attached to the

alpha-carbon. This structural bulk significantly increases its lipophilicity (

, estimated), drastically altering its permeation profile through standard laboratory gloves and
biological membranes.
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Property Value Operational Implication

Molecular Formula
High carbon-to-nitrogen ratio

increases lipophilicity.

Boiling Point ~236°C

Low volatility at RT, but

generates hazardous vapors

upon heating.

Flash Point ~84°C

Combustible. Class IIIA liquid.

Preheating requires inert

atmosphere.

Skin Permeation Critical Hazard
Rapid transdermal absorption

due to lipophilic alkyl tails.

Metabolism Slow

Metabolized by CYP450 to

release cyanide (CN⁻) typically

with a delayed onset.

Risk Assessment: The "Silent Permeator"
The primary danger of DPVN is not immediate acute inhalation toxicity (due to low vapor

pressure), but dermal absorption followed by metabolic activation.

Mechanism of Toxicity
Aliphatic nitriles do not release cyanide immediately upon contact. They undergo

-hydroxylation by hepatic Cytochrome P450 (specifically CYP2E1), producing an unstable
cyanohydrin that spontaneously decomposes to release cyanide and the corresponding
ketone/aldehyde.

Clinical Consequence: Symptoms (headache, dizziness, nausea) may be delayed by 1–4

hours post-exposure, leading to a false sense of security immediately after a spill.

Engineering Controls & PPE Strategy
Standard nitrile exam gloves (4 mil) provide insufficient protection against DPVN. The "like

dissolves like" principle applies: the lipophilic nitrile tails of DPVN interact with the nitrile rubber,

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045198?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


causing rapid swelling and breakthrough.

DOT Diagram 1: PPE Selection Logic
Caption: Decision matrix for selecting hand protection based on contact duration and task type.
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Experimental Protocol: Synthesis & Handling
This protocol assumes DPVN is being used as an intermediate (e.g., hydrolysis to 2,2-

dipropylvaleric acid) or isolated as a standard.

Setup and Transfer
Objective: Minimize static generation and vapor release.
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Environment: All operations must occur within a certified chemical fume hood operating at

face velocity > 100 fpm.

Inerting: DPVN is combustible.[1] Flush reaction vessels with Nitrogen (

) or Argon prior to addition.

Transfer:

Use glass syringes with Luer-lock tips for volumes < 20 mL.

For larger volumes, use a cannula transfer system or a diaphragm pump with PTFE seals.

Do not pour.

Why? Pouring generates static and increases surface area for evaporation/spillage.

Reaction Monitoring & Sampling
Objective: Safe aliquot removal without glove contamination.

Preparation: Pre-label GC/HPLC vials and place them in a secondary container (tray) inside

the hood.

Sampling:

Wear Laminate (Silver Shield) gloves under standard nitrile gloves.

Withdraw sample using a long-needle syringe.

Immediately quench the aliquot (see below) before removing it from the hood.

Quenching and Disposal (Critical Step)
Nitriles are often hydrolyzed using strong acids (

) or bases (

). These reactions are exothermic.

Protocol:
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Cooling: Cool the reaction mixture to < 10°C using an ice/water bath.

Addition: Add the quenching agent (e.g., 2M NaOH) dropwise via an addition funnel. Monitor

internal temperature; do not exceed 25°C.

Phase Separation: DPVN is immiscible with water.

Top Layer: Organic (contains DPVN).

Bottom Layer: Aqueous (contains salts/cyanide traces if hydrolysis occurred).

Waste Stream:

Aqueous Waste: Adjust pH to > 11 (to keep any free cyanide as

and prevent

gas formation). Treat with bleach (sodium hypochlorite) only if the protocol explicitly calls
for cyanide destruction and has been validated. Otherwise, segregate as "Cyanide-
Contaminated Aqueous Waste."

Organic Waste: Segregate as "Nitrile/Organic Waste." Do NOT mix with strong oxidizers or

acids.

DOT Diagram 2: Quenching Workflow
Caption: Logical flow for quenching DPVN reactions to prevent thermal runaway and HCN

release.
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Emergency Response Protocols
Skin Exposure (Highest Risk)
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If DPVN contacts skin (even through gloves):

Remove: Immediately strip contaminated clothing/gloves.[2]

Wash: Rinse with copious amounts of soap and water for 15 minutes.[3] Do NOT use alcohol

or organic solvents (this enhances absorption).

Alert: Notify the safety officer.

Observe: Monitor for signs of cyanide toxicity (anxiety, rapid breathing, headache) for at least

4 hours.

Spills
Evacuate: Clear the immediate area.

PPE: Don Self-Contained Breathing Apparatus (SCBA) if the spill is > 100 mL or heated.

Absorb: Use non-combustible absorbent (vermiculite or sand). Do not use paper towels (fire

hazard).

Decontaminate: Wash the surface with a 5% bleach solution (oxidizes traces of cyanide)

followed by water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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